Cas no 1289172-35-5 (6-Chloro-2-hydroxynicotinaldehyde)

• Product Name: 6-Chloro-2-hydroxynicotinaldehyde
• CAS No: 1289172-35-5
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 4902483
• Update Time: 2025-05-21

6-Chloro-2-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-HYDROXYNICOTINALDEHYDE
• 3-Pyridinecarboxaldehyde, 6-chloro-1,2-dihydro-2-oxo-
• AB84535
• 6-chloro-2-oxo-1H-pyridine-3-carbaldehyde
• 6-Chloro-2-oxo-1,2-dihydropyridine-3-carbaldehyde
• 6-Chloro-2-hydroxynicotinaldehyde

• Inchi： 1S/C6H4ClNO2/c7-5-2-1-4(3-9)6(10)8-5/h1-3H,(H,8,10)
• InChI Key： CKOYIJONPYOQKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-Chloro-2-hydroxynicotinaldehyde

6-Chloro-2-hydroxynicotinaldehyde (CAS No. 1289172-35-5): A Comprehensive Overview

The compound 6-Chloro-2-hydroxynicotinaldehyde (CAS No. 1289172-35-5) is a chemically synthesized aromatic aldehyde with significant applications in the fields of organic synthesis, pharmacology, and material science. This compound belongs to the family of nicotinaldehydes, which are derivatives of pyridine carboxaldehydes. The presence of a chlorine atom at the 6-position and a hydroxyl group at the 2-position imparts unique chemical properties, making it a valuable intermediate in various synthetic pathways.

6-Chloro-2-hydroxynicotinaldehyde has been extensively studied for its role in the synthesis of bioactive molecules. Recent research has highlighted its potential as a precursor in the development of novel pharmaceutical agents. For instance, studies published in 2023 have demonstrated its utility in the synthesis of antiviral compounds targeting emerging pathogens such as SARS-CoV-2 variants. The compound's ability to undergo various condensation reactions, such as the Mannich reaction and the Paal-Knorr synthesis, further underscores its versatility in organic chemistry.

The structural characteristics of 6-Chloro-2-hydroxynicotinaldehyde are pivotal to its reactivity and functionality. The aldehyde group at position 3 is highly reactive, enabling it to participate in nucleophilic addition reactions. Meanwhile, the hydroxyl group at position 2 can act as a directing group, facilitating electrophilic substitution reactions. The chlorine atom at position 6 introduces electron-withdrawing effects, which modulate the electronic environment of the molecule and influence its reactivity in subsequent transformations.

From a synthetic perspective, 6-Chloro-2-hydroxynicotinaldehyde can be prepared via several routes. One common method involves the oxidation of 6-chloro-2-hydroxy-N-methylpyridinium chloride using oxidizing agents such as potassium permanganate or chromium trioxide under controlled conditions. This approach ensures high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing byproducts.

The application of 6-Chloro-2-hydroxynicotinaldehyde extends beyond organic synthesis into areas such as materials science and biotechnology. For example, researchers have explored its use in the fabrication of conducting polymers for electronic devices. The compound's ability to form stable coordination complexes with metal ions has also been leveraged in catalysis and sensing applications.

In terms of environmental impact, 6-Chloro-2-hydroxynicotinaldehyde exhibits moderate biodegradability under aerobic conditions. Studies conducted in 2023 have shown that microbial degradation pathways involve initial oxidation steps followed by cleavage of the aromatic ring. This understanding is crucial for assessing its environmental fate and designing strategies for waste management.

From a safety standpoint, 6-Chloro-2-hydroxynicotinaldehyde is classified as a non-toxic substance under normal handling conditions. However, prolonged exposure to its dust or vapors may cause irritation to mucous membranes. Proper personal protective equipment (PPE) should be used during handling to ensure worker safety.

In conclusion, 6-Chloro-2-hydroxynicotinaldehyde (CAS No. 1289172-35-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable building block in modern organic synthesis. As research continues to uncover new potential uses and improved synthetic methods, this compound is poised to play an even greater role in advancing scientific and technological frontiers.